Cas no 2137530-68-6 ([1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol)

• Product Name: [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol
• CAS No: 2137530-68-6
• MF: C₁₁H₂₃NOS
• MW: 217.371422052383
• CID: 5770858
• PubChem ID: 165496642
• Update Time: 2025-10-22

[1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol
• EN300-1159180
• 2137530-68-6
• [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol

• Inchi： 1S/C11H23NOS/c1-8(2)14-10-6-11(12,7-13)5-4-9(10)3/h8-10,13H,4-7,12H2,1-3H3
• InChI Key： FYVCXLUYENDTFW-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1CC(CO)(CCC1C)N

Computed Properties

• Exact Mass: 217.15003553g/mol
• Monoisotopic Mass: 217.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol

[1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol: A Comprehensive Overview

[1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol, also known by its CAS registry number 2137530-68-6, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial fields. This compound is characterized by its cyclohexane ring, which is substituted with an amino group, a methyl group, and a propan-2-ylsulfanyl group, along with a methanol moiety. Its structure makes it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and materials science.

The synthesis of [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol involves multi-step organic reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its use in chiral environments. Researchers have also explored green chemistry approaches to minimize the environmental impact of its manufacturing process.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for drug development. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of certain kinases, making it a candidate for anti-cancer therapies. Additionally, its sulfur-containing group contributes to its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The agrochemical sector has also taken interest in [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol due to its potential as a plant growth regulator or as an ingredient in pesticides. Recent research has focused on understanding its bioavailability and efficacy in different agricultural settings. Field trials have shown that it can enhance crop yield under stress conditions such as drought or pest infestation.

In materials science, this compound has been investigated for its role in polymer synthesis and as a stabilizer in advanced materials. Its ability to form stable complexes with metal ions makes it a valuable additive in coatings and adhesives. Furthermore, its amphiphilic nature allows it to act as an emulsifier or surfactant in various industrial formulations.

From an environmental standpoint, the biodegradability of [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol has been studied extensively. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This property is particularly important for its use in products that may come into contact with water systems or soil.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the amino and sulfur-containing groups play a significant role in determining its chemical reactivity and biological activity. These findings have guided the design of more efficient synthetic routes and optimized formulations.

In conclusion, [1-Amino-4-methyl-3-(propan-2-ylsulfanyl)cyclohexyl]methanol (CAS No: 2137530686) is a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in modern chemistry. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.